Cas no 71176-55-1 (3-(Hydroxymethyl)-5-nitrophenylmethanol)

• Product Name: 3-(Hydroxymethyl)-5-nitrophenylmethanol
• CAS No: 71176-55-1
• MF: C₈H₉NO₄
• MW: 183.161362409592
• MDL: MFCD00007274
• CID: 571154
• PubChem ID: 24851131
• Update Time: 2025-06-11

3-(Hydroxymethyl)-5-nitrophenylmethanol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedimethanol,5-nitro-
• (5-Nitro-1,3-phenylene)dimethanol
• [3-(hydroxymethyl)-5-nitrophenyl]methanol
• 5-nitro-1,3-Benzenedimethanol
• 5-Nitro-m-Xylene-Alpha,Alpha-Diol
• 1,3-Benzenedimethanol,5-nitro
• 3,5-bishydroxymethylnitrobenzene
• 3,5-di(hydroxymethyl)-1-nitrobenzene
• 5-nitro-1,3-bis(hydroxymethyl)benzene
• 5-NITRO-M-XYLENE-ALPHA,ALPHA'-DIOL
• EINECS 275-255-6
• 3-(Hydroxymethyl)-5-nitrobenzyl alcohol
• FTLFITNFXXERLN-UHFFFAOYSA-N
• 1,3-Benzenedimethanol, 5-nitro-
• 3-hydroxymethyl-5-nitrobenzylalcohol
• STL557980
• BBL104166
• (5-nitrobenzene-1,3-diyl)dimethanol
• FCH1117228
• AK163148
• 5-Nitro-m-xylene-.alpha.,.alpha.'-diol
• SY129223
• SCHEMBL561018
• MFCD00007274
• WCA17655
• 71176-55-1
• DTXSID00221379
• AKOS015916463
• 5-Nitro-m-xylene-+/-,+/-(2)-diol
• CS-12651
• FT-0641335
• s10739
• CS-0140239
• NS00037168
• 5-Nitro-m-xylene-alpha,alpha'-diol, 96%
• 5-Nitro-m-xylene-alpha,alpha inverted exclamation marka-diol
• AMY4311
• DB-055503
• [3-(Hydroxymethyl)-5-nitro-phenyl]methanol
• 3-(Hydroxymethyl)-5-nitrophenylmethanol

• MDL： MFCD00007274
• Inchi： 1S/C8H9NO4/c10-4-6-1-7(5-11)3-8(2-6)9(12)13/h1-3,10-11H,4-5H2
• InChI Key： FTLFITNFXXERLN-UHFFFAOYSA-N
• SMILES： OCC1C=C(C=C(CO)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.05300
• Monoisotopic Mass: 283.251129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 86.3

Experimental Properties

• Density: 1.420
• Melting Point: 94-96 °C (lit.)
• Boiling Point: 421.9℃/760mmHg
• Flash Point: 191.3°C
• Refractive Index: 1.627
• PSA: 86.28000
• LogP: 1.10260

3-(Hydroxymethyl)-5-nitrophenylmethanol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-(Hydroxymethyl)-5-nitrophenylmethanol

Introduction to 3-(Hydroxymethyl)-5-nitrophenylmethanol (CAS No. 71176-55-1)

3-(Hydroxymethyl)-5-nitrophenylmethanol, identified by its CAS number 71176-55-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of both a hydroxymethyl group and a nitro group on a phenyl ring makes it a versatile intermediate for various synthetic pathways, particularly in the synthesis of complex molecules.

The chemical structure of 3-(Hydroxymethyl)-5-nitrophenylmethanol consists of a benzene ring substituted with a hydroxymethyl group at the third position and a nitro group at the fifth position. This arrangement imparts distinct reactivity, making it a valuable building block in medicinal chemistry. The hydroxymethyl group can participate in hydrogen bonding, while the nitro group is known for its ability to engage in electrophilic aromatic substitution reactions. These characteristics have made this compound a subject of interest in academic and industrial research.

In recent years, there has been growing interest in the development of new pharmaceuticals that target neurological disorders, inflammation, and infectious diseases. The unique properties of 3-(Hydroxymethyl)-5-nitrophenylmethanol have positioned it as a potential candidate for further exploration in these areas. For instance, studies have shown that nitroaromatic compounds can exhibit potent antioxidant and anti-inflammatory effects. The hydroxymethyl group on this molecule could enhance its solubility and bioavailability, making it more suitable for therapeutic applications.

The synthesis of 3-(Hydroxymethyl)-5-nitrophenylmethanol typically involves multi-step organic reactions, starting from commercially available precursors such as nitrobenzene derivatives. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic routes are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The compound's potential as a pharmacological agent has been explored in several preclinical studies. Researchers have investigated its interactions with biological targets such as enzymes and receptors involved in disease pathways. Preliminary findings suggest that 3-(Hydroxymethyl)-5-nitrophenylmethanol may modulate key signaling pathways associated with inflammation and oxidative stress. These findings are particularly intriguing given the increasing recognition of these pathways in various chronic diseases.

The role of computational chemistry has also been instrumental in understanding the behavior of 3-(Hydroxymethyl)-5-nitrophenylmethanol at the molecular level. Molecular modeling techniques have allowed researchers to predict how this compound might interact with biological targets, providing insights into its potential therapeutic effects. These computational studies complement experimental approaches by offering rapid and cost-effective screening of molecular interactions.

In conclusion, 3-(Hydroxymethyl)-5-nitrophenylmethanol (CAS No. 71176-55-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive intermediate for synthesizing complex molecules with therapeutic applications. Recent studies highlight its potential role in addressing neurological disorders, inflammation, and infectious diseases. As research continues to uncover new applications for this compound, it is likely to remain a focal point in the development of innovative drug therapies.